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Compound of Interest

Compound Name: 2-Chloro-5-fluoronicotinamide

Cat. No.: B1315167

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 2-Chloro-5-fluoronicotinamide are paramount for ensuring
laboratory safety and environmental protection. This document provides a comprehensive
guide to the proper disposal procedures for 2-Chloro-5-fluoronicotinamide, based on general
principles for halogenated organic compounds and available safety data.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chloro-5-fluoronicotinamide (CAS No.
75302-64-6) was publicly available at the time of this writing. The following guidance is based
on safety data for structurally similar compounds, such as 2,6-Dichloro-5-fluoronicotinamide,
and general best practices for the disposal of chlorinated and fluorinated organic compounds. It
is imperative to consult with your institution's Environmental Health and Safety (EHS)
department and a licensed hazardous waste disposal contractor for specific guidance.

Hazard Profile and Safety Precautions

Based on data for similar compounds, 2-Chloro-5-fluoronicotinamide is anticipated to be a
hazardous substance. The following table summarizes the likely hazard classifications.
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Precautionary Statement

Hazard Class GHS Hazard Statement
Codes
P261, P264, P270, P271,
Acute Toxicity (Oral, Dermal, Harmful if swallowed, in P280, P301+P312,
Inhalation) contact with skin, or if inhaled. P302+P352, P304+P340,
P312, P330, P362+P364
P264, P280, P302+P352,
Skin Corrosion/Irritation Causes skin irritation.

P332+P313, P362+P364

. P264, P280,
Serious Eye Damage/Eye ] o
o Causes serious eye irritation. P305+P351+P338,
[rritation
P337+P313
Specific Target Organ Toxicity May cause respiratory P261, P271, P304+P340,
(Single Exposure) irritation. P312, P403+P233, P405

Personal Protective Equipment (PPE): When handling 2-Chloro-5-fluoronicotinamide, always

wear appropriate personal protective equipment, including:

Chemical safety goggles and a face shield.

Chemically resistant gloves (e.g., nitrile, neoprene).

A laboratory coat or chemical-resistant apron.

Use a certified fume hood to avoid inhalation of dust or vapors.

Step-by-Step Disposal Procedure
The disposal of 2-Chloro-5-fluoronicotinamide must be managed as hazardous waste. Do
not dispose of this chemical down the drain or in regular trash.

» Waste Identification and Segregation:

o Clearly label a dedicated, sealed container for 2-Chloro-5-fluoronicotinamide waste. The
label should include the chemical name, CAS number (75302-64-6), and appropriate
hazard pictograms.
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o This waste should be segregated as a halogenated organic solid waste. Do not mix with
non-halogenated or other incompatible waste streams.

» Containerization:
o Use a chemically resistant, leak-proof container with a secure lid.

o For spills, use an inert absorbent material (e.g., vermiculite, sand) to collect the spilled
chemical, and place the absorbent material in the designated hazardous waste container.

o Storage:

o Store the waste container in a cool, dry, well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong acids.

o The storage area should be a designated satellite accumulation area for hazardous waste,
in compliance with institutional and local regulations.

e Arranging for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with a complete and accurate description of the waste.

o The waste will be transported by a licensed hazardous waste contractor to a permitted
Treatment, Storage, and Disposal Facility (TSDF).

Disposal Workflow Diagram
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2-Chloro-5-fluoronicotinamide Disposal Workflow
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Caption: Logical workflow for the proper disposal of 2-Chloro-5-fluoronicotinamide.

Recommended Disposal Method
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The recommended disposal method for chlorinated and fluorinated organic compounds is high-
temperature incineration in a facility equipped with appropriate emission control systems.[1]
This process ensures the complete destruction of the compound and its hazardous byproducts.
During combustion, toxic and corrosive gases such as hydrogen chloride (HCI), hydrogen
fluoride (HF), and nitrogen oxides (NOx) may be produced.[2] Therefore, the incinerator must
have a robust flue gas scrubbing system to neutralize these acidic gases before they are
released into the atmosphere.

Regulatory Considerations

» Resource Conservation and Recovery Act (RCRA): As a halogenated organic compound, 2-
Chloro-5-fluoronicotinamide waste is likely to be classified as a hazardous waste under
RCRA. Depending on the specific circumstances of its use and disposal, it could fall under
the "F-listed" wastes from non-specific sources (e.g., spent halogenated solvents) or be
considered a "U-listed" toxic waste if it is a discarded commercial chemical product. Your
EHS department will be responsible for making the final hazardous waste determination.

o Department of Transportation (DOT): The transportation of 2-Chloro-5-fluoronicotinamide
waste must comply with DOT regulations for hazardous materials. This includes proper
packaging, labeling, and shipping documentation prepared by trained personnel.

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-Chloro-
5-fluoronicotinamide, thereby protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1315167#2-chloro-5-fluoronicotinamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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